Cas no 1212327-95-1 ((8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride)

• Product Name: (8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride
• CAS No: 1212327-95-1
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• MDL: MFCD09878827
• CID: 1068159
• PubChem ID: 42614224
• Update Time: 2025-05-30

(8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Hexahydro-oxazolo[3,4-a]-pyrazin-3-one hydrochloride
• (8aR)-1,5,6,7,8,8a-hexahydro-[1,3]oxazolo[3,4-a]pyrazin-3-one,hydrochloride
• (R)-Hexahydro-oxazolo[3,4-a]pyrazin-3-one HCl
• (R)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride
• (R)-HEXAHYDRO-OXAZOLO[3,4-A]PYRAZIN-3-ONE HYDROCHLORIDE
• (8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride
• (8aR)-1,5,6,7,8,8a-Hexahydrooxazolo[3,4-a]pyrazin-3-one hydrochloride
• PB23736
• AK161179
• OR302676
• AX8294141
• AB0076454
• ST24035664
• H80101
• (R)-hexahydro
• AS-37851
• A891833
• EN300-7418918
• DB-353604
• SCHEMBL18149760
• 1212327-95-1
• (R)-TETRAHYDRO-1H-OXAZOLO[3,4-A]PYRAZIN-3(5H)-ONEHYDROCHLORIDE
• (R)-Hexahydro-oxazolo[3,4-a]pyrazin-3-one hydrochloride, AldrichCPR
• MFCD09878827
• A1-01131
• DTXSID20655071
• (8aR)-1,5,6,7,8,8a-hexahydro-[1,3]oxazolo[3,4-a]pyrazin-3-one;hydrochloride
• (8AR)-HEXAHYDRO-[1,3]OXAZOLO[3,4-A]PYRAZIN-3-ONE HYDROCHLORIDE
• CS-0053111
• AMY5505
• EX-A5050
• (8aR)-Hexahydro-3H-[1,3]oxazolo[3,4-a]pyrazin-3-one--hydrogen chloride (1/1)
• AKOS025117282
• (8aR)-1,5,6,7,8,8a-hexahydro-[1,3]oxazolo[3,4-a]pyrazin-3-one hydrochloride

• MDL： MFCD09878827
• Inchi： 1S/C6H10N2O2.ClH/c9-6-8-2-1-7-3-5(8)4-10-6;/h5,7H,1-4H2;1H/t5-;/m1./s1
• InChI Key： NEFDJLDMYYSLHW-NUBCRITNSA-N
• SMILES： Cl.O1C(N2CCNC[C@@H]2C1)=O

Computed Properties

• Exact Mass: 178.0509053g/mol
• Monoisotopic Mass: 178.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: White to Yellow Solid

(8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：2-8 °C

Additional information on (8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride

Research Brief on (8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride (CAS: 1212327-95-1)

In recent years, the compound (8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride (CAS: 1212327-95-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxazolo-piperazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the synthesis of potent serotonin receptor modulators, which are being investigated for their efficacy in treating anxiety and depressive disorders.

In addition to its synthetic utility, (8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride has been explored for its direct biological activity. Preclinical trials have demonstrated its affinity for sigma-1 and sigma-2 receptors, implicating its potential in neuroprotective and anticancer therapies. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant cytostatic effects against glioblastoma cell lines, with minimal toxicity to normal neuronal cells.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular calcium signaling pathways, which may underlie its neuroprotective effects. Researchers are now exploring its potential in combination therapies, particularly with existing chemotherapeutic agents, to enhance efficacy and reduce side effects. These findings underscore the compound's versatility and its growing importance in both CNS and oncology research.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of (8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride. Current efforts are directed at improving its metabolic stability and blood-brain barrier penetration, which are critical for its clinical translation. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the development of derivatives with enhanced therapeutic profiles.

In conclusion, (8aR)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one hydrochloride represents a promising scaffold in medicinal chemistry, with applications spanning neuropharmacology and oncology. Ongoing research aims to fully exploit its therapeutic potential, paving the way for novel drug candidates. Future studies should focus on in vivo validation and the development of targeted delivery systems to maximize its clinical benefits.